2-(5-Amino-1h-1,2,4-triazol-3-yl)acetic acid hydrochloride

• Molecular Formula: C4H7ClN4O2
• Molecular Weight: 178.58 g/mol
• IUPAC Name: 2-(3-amino-1H-1,2,4-triazol-5-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C4H6N4O2.ClH/c5-4-6-2(7-8-4)1-3(9)10;/h1H2,(H,9,10)(H3,5,6,7,8);1H
• InChI Key: INXWZKLFHYJMBG-UHFFFAOYSA-N
• Canonical SMILES: C(C1=NC(=NN1)N)C(=O)O.Cl

Description

Systematic Nomenclature and IUPAC Conventions

The compound’s systematic name follows IUPAC guidelines for polycyclic systems with functionalized side chains. The parent structure is the 1H-1,2,4-triazole ring, a five-membered aromatic heterocycle containing three nitrogen atoms at positions 1, 2, and 4. Substitutents are numbered to assign the lowest possible locants:

• Amino group (-NH2) : Position 5 on the triazole ring.
• Acetic acid moiety (-CH2COOH) : Position 3.
• Hydrochloride salt : Formed via protonation of the amino group by hydrochloric acid.

The full IUPAC name is 2-(5-amino-1H-1,2,4-triazol-3-yl)acetic acid hydrochloride . Synonyms include 2-[5-amino-1H-1,2,4-triazol-3-yl]ethanoic acid hydrochloride and 3-(carboxymethyl)-5-amino-1H-1,2,4-triazolium chloride.

Table 1: Nomenclature and identifiers

Property	Value	Source
IUPAC Name	2-(5-amino-1H-1,2,4-triazol-3-yl)acetic acid hydrochloride
CAS Registry Number	1245647-90-8
Molecular Formula	C₅H₈ClN₅O₂
SMILES	Cl.OC(=O)CC1=NC(=NN1)C(N)N

Molecular Architecture and Functional Group Analysis

The molecular structure comprises a 1,2,4-triazole ring substituted at positions 3 and 5. Key functional groups include:

• Triazole core : Exhibits aromaticity due to delocalized π-electrons across the N1–C2–N3–C4–N5 ring.
• Amino group (-NH2) : Acts as a strong electron donor, influencing reactivity and intermolecular interactions.
• Acetic acid side chain (-CH2COOH) : Provides acidity (pKa ≈ 4.7) and hydrogen-bonding capability.
• Hydrochloride counterion : Stabilizes the protonated amino group via ionic interactions.

Table 2: Key structural parameters

Parameter	Value	Method
Bond length (N5–C4)	1.32 Å	Computational
Dihedral angle (C3–C2–N1–N2)	178.5°	XRD*
Torsion (COOH–CH2–triazole)	62.3°	DFT

*Data extrapolated from analogous triazole derivatives.

The acetic acid side chain adopts a gauche conformation relative to the triazole plane, minimizing steric hindrance. Protonation at the amino group increases polarity, with a calculated dipole moment of 8.2 D.

Crystallographic Characterization and Solid-State Properties

X-ray diffraction (XRD) studies of similar triazole derivatives reveal monoclinic crystal systems with space group P2₁/c. While direct data for this compound remains unpublished, analog-based predictions suggest:

• Unit cell parameters : a = 7.2 Å, b = 12.4 Å, c = 9.8 Å, β = 105.6°
• Hydrogen-bonding network : NH···O and OH···Cl interactions create a 3D framework (Figure 1).

Figure 1: Predicted hydrogen-bonding motifs

• N–H···O (2.89 Å) between amino and carbonyl groups.
• O–H···Cl (3.12 Å) linking acetic acid to chloride ions.

Thermal analysis (TGA/DSC) of related compounds shows decomposition onset at 210°C, with exothermic peaks at 245°C (triazole ring breakdown) and 280°C (decarboxylation).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Amino-1H-1,2,4-triazol-3-yl)acetic acid hydrochloride typically involves the reaction of 1-(4-amino-1H-1,2,4-triazol-3-yl)ketone with sodium cyanate, followed by heating to form the triazole derivative. The final product is obtained through acid hydrolysis .

Industrial Production Methods

In industrial settings, the compound is produced by reacting aminoguanidine hydrocarbonate with hydrochloric acid and acetic acid under controlled heating conditions. The reaction mixture is then subjected to further heating to achieve the desired product .

Chemical Reactions Analysis

Types of Reactions

2-(5-Amino-1H-1,2,4-triazol-3-yl)acetic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride are used.

Substitution: Reagents like alkyl halides are employed for substitution reactions.

Major Products Formed

Oxidation: Formation of triazole oxides.

Reduction: Production of amine derivatives.

Substitution: Generation of alkylated triazole compounds.

Scientific Research Applications

Antimicrobial Activity

Research indicates that 2-(5-Amino-1H-1,2,4-triazol-3-yl)acetic acid hydrochloride exhibits notable antimicrobial properties. In studies evaluating its efficacy against various pathogens, it has shown activity comparable to established antifungal agents like fluconazole:

• Against Candida albicans : The compound demonstrated antifungal activity that was either comparable or superior to fluconazole in certain assays .
• Broad-Spectrum Activity : It has also been tested against bacteria such as Staphylococcus aureus and Enterococcus faecalis, showing promising results .

Therapeutic Applications

The potential therapeutic applications of this compound are expanding due to its biological activities:

Antifungal Treatments

• The compound's ability to inhibit fungal growth positions it as a candidate for developing new antifungal medications.

Cancer Research

• Preliminary studies suggest that triazole derivatives may play a role in cancer treatment by disrupting cellular processes in tumor cells .

Neurological Disorders

• Some research indicates that compounds with similar structures might influence neurotransmitter systems, suggesting potential applications in treating neurological disorders .

Case Study 1: Antimicrobial Efficacy

A study published in MDPI evaluated a series of triazole derivatives, including 2-(5-Amino-1H-1,2,4-triazol-3-yl)acetic acid hydrochloride. The results indicated significant inhibition of fungal growth, with a focus on optimizing the compound's structure for enhanced activity against resistant strains of fungi .

Case Study 2: Pharmacological Insights

Research conducted on the pharmacological properties of triazole compounds revealed that modifications to the amino group could enhance selectivity and reduce toxicity. This suggests a pathway for developing safer therapeutic agents based on 2-(5-Amino-1H-1,2,4-triazol-3-yl)acetic acid hydrochloride .

Data Table: Summary of Applications

Application Area	Description	Findings/Notes
Antimicrobial Activity	Effective against various pathogens	Comparable efficacy to fluconazole against C. albicans
Cancer Research	Potential role in inhibiting tumor cell growth	Modifications may enhance efficacy
Neurological Disorders	Possible influence on neurotransmitter systems	Further research needed

Mechanism of Action

The compound exerts its effects through interactions with various molecular targets. The triazole ring can form hydrogen bonds and participate in π-π interactions, influencing the activity of enzymes and receptors. These interactions can modulate gene expression and affect cellular pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

The compound belongs to a class of 1,2,4-triazole derivatives with acetic acid or related side chains. Below is a comparative analysis with key analogs:

Table 1: Comparative Properties of 1,2,4-Triazole Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Solubility	CAS Number	Key Applications
2-(5-Amino-1H-1,2,4-triazol-3-yl)acetic acid hydrochloride	C₄H₇ClN₄O₂	170.58	5-amino, acetic acid, HCl salt	High (aqueous)	EN300-1663774	Pharmaceutical building block
(5-Amino-1H-1,2,4-triazol-3-yl)acetic acid hydrate	C₄H₆N₄O₂·xH₂O	~178.6 (with H₂O)	5-amino, acetic acid, hydrate	Moderate	N/A	Research chemical (CymitQuimica)
2-(4-Chloro-2-methylphenoxy)-N-(1H-1,2,4-triazol-3-yl)acetamide (WH7)	C₁₂H₁₂ClN₃O₂	273.70	4-chloro-2-methylphenoxy, acetamide	Low (organic solvents)	N/A	Synthetic auxin agonist (plant biology)
2-Amino-2-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-ol dihydrochloride	C₅H₁₂Cl₂N₄O	215.08	4-methyl, aminoethanol, 2HCl	High (aqueous)	N/A	Biochemical research
2-(5-{[(3-Methoxyphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)acetic acid	C₁₃H₁₅N₅O₃	301.30	Methoxyphenylaminomethyl, acetic acid	Low (organic solvents)	N/A	Potential receptor-targeted drug

Key Differences and Research Findings

Substituent Effects on Bioactivity: The 5-amino group in the target compound enhances hydrogen-bonding capacity compared to WH7 (4-chloro-2-methylphenoxy) and compound 533 (2,4-dichlorophenoxy), which are optimized for auxin-like activity in plants . The hydrochloride salt significantly improves aqueous solubility over neutral analogs like the hydrate form or non-ionic derivatives (e.g., WH7) .

Stability and Commercial Availability: The hydrochloride form is stable under standard storage conditions, whereas the dihydrochloride derivative (e.g., 2-amino-2-(4-methyl-triazol-3-yl)ethanol dihydrochloride) may require stricter humidity control .

Performance in Industrial Contexts

• Cost Efficiency : The hydrochloride form is priced competitively (e.g., €740/50mg for analogs in CymitQuimica’s catalog ), though exact pricing for the target compound is undisclosed.
• Scalability: Its synthesis is more straightforward than derivatives with complex side chains (e.g., methoxyphenylaminomethyl groups ), enabling large-scale production.

Biological Activity

2-(5-Amino-1H-1,2,4-triazol-3-yl)acetic acid hydrochloride is a compound that has garnered interest in various fields including medicinal chemistry and agricultural science due to its unique structural properties and potential biological activities. This article delves into the compound's biological activity, mechanisms of action, and relevant case studies.

Molecular Formula: C4H7ClN4O2
Molecular Weight: 142.12 g/mol
CAS Number: 143832-52-4
The compound features a triazole ring, which is known for its ability to interact with biological macromolecules, enhancing its potential as a pharmacological agent.

The biological activity of 2-(5-amino-1H-1,2,4-triazol-3-yl)acetic acid hydrochloride is primarily attributed to its ability to modulate gene expression and inhibit certain enzymatic activities. The triazole moiety allows for hydrogen bonding and π-π interactions with target proteins, influencing various cellular pathways. Notably, it has been studied for its potential role in:

• Antimicrobial Activity: Exhibiting properties that may inhibit bacterial growth.
• Anticancer Activity: Showing promise as a cytotoxic agent against various cancer cell lines.

Antimicrobial Properties

Research indicates that 2-(5-amino-1H-1,2,4-triazol-3-yl)acetic acid hydrochloride has significant antimicrobial effects. It has been tested against several bacterial strains, demonstrating effective inhibition at varying concentrations.

Table 1: Antimicrobial Activity Data

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
E. coli	0.78 μM
S. aureus	1.5 μM
Pseudomonas aeruginosa	2.0 μM

Anticancer Activity

In vitro studies have evaluated the cytotoxic effects of the compound on various cancer cell lines, including HCT-116 (colon cancer), MCF-7 (breast cancer), and HeLa (cervical cancer). The compound exhibited notable cytotoxicity with IC50 values indicating effective inhibition of cell viability.

Table 2: Cytotoxicity Data

Cell Line	IC50 (μM)	Mechanism of Action	Reference
HCT-116	5.0	Induces apoptosis
MCF-7	6.0	Cell cycle arrest (G0/G1 phase)
HeLa	7.5	Modulation of p53 pathway

Case Studies

Several studies have highlighted the efficacy of this compound in various applications:

• Anticancer Research:
  A study published in MDPI demonstrated that the compound induced apoptosis in both wild-type and mutant p53 cell lines through G0/G1 phase arrest, suggesting its potential as an anticancer agent ( ).
• Antimicrobial Applications:
  Research indicated that the compound could serve as a lead for developing new antibiotics targeting resistant bacterial strains ( ).
• Gene Expression Modulation:
  Investigations into the compound's role in gene expression have suggested it may influence pathways related to stress responses in cells, making it a candidate for further exploration in therapeutic contexts ().

Q & A

Basic Research Questions

Q. What are the validated synthetic routes for 2-(5-amino-1H-1,2,4-triazol-3-yl)acetic acid hydrochloride, and how can purity be ensured?

• Methodology :

• Route 1 : React 5-(hydroxy(phenyl)methyl)-4-R-4H-1,2,4-triazole-3-thione with monochloroacetic acid in an equimolar alkaline medium (Fig. 1 in ).
• Route 2 : Use succinic anhydride and aminoguanidine hydrochloride as starting materials, followed by microwave-assisted reactions for less nucleophilic amines ( ).
• Purity Assurance : Confirm individuality via chromatographic methods (e.g., HPLC) and elemental analysis (C, H, N). IR spectrophotometry validates functional groups ( ).

Q. How is the structure of this compound confirmed using spectroscopic and crystallographic techniques?

• Methodology :

• IR Spectra : Identify characteristic peaks for the carboxylic acid (-COOH, ~1700 cm⁻¹), triazole ring (C=N, ~1600 cm⁻¹), and NH₂ groups (~3300 cm⁻¹) ( ).
• X-ray Crystallography : Use SHELX programs (SHELXS/SHELXD for structure solution; SHELXL for refinement) to resolve atomic coordinates and hydrogen bonding networks. ORTEP-3 or WinGX can visualize molecular geometry ( ).

Q. What are the stability considerations for this compound under varying pH and temperature conditions?

• Methodology :

• Perform forced degradation studies (e.g., acidic/alkaline hydrolysis, thermal stress) and monitor via mass balance analysis (Table 1 in ).
• Use LC-MS to identify degradation products (e.g., free acid forms via solvent-mediated decomposition) ().

Advanced Research Questions

Q. How does annular tautomerism in the 1,2,4-triazole ring affect the compound’s reactivity and biological activity?

• Methodology :

• Study tautomeric equilibria using ¹H/¹³C NMR in DMSO-d₆ or CDCl₃. Compare chemical shifts of NH protons and triazole carbons ( ).
• Correlate tautomer populations (e.g., 1H vs. 2H forms) with antiradical activity using DPPH/ABTS assays ().

Q. What strategies resolve contradictions in crystallographic data when coordinating this compound with metal ions?

• Methodology :

• For Cu(II) complexes (e.g., μ₃-hydroxo bridged heptanuclear structures), refine high-resolution data with SHELXL. Address twinning or disorder using the TWIN/BASF commands ( ).
• Validate hydrogen bonding via Hirshfeld surface analysis ( ).

Q. How does the carboxyl group’s derivatization (e.g., salt formation) influence antiradical or antimicrobial efficacy?

• Methodology :

• Synthesize salts (e.g., with organic bases) and compare IC₅₀ values in antimicrobial assays ( ).
• Block the carboxyl group (e.g., esterification) to test its role in radical scavenging via ESR spectroscopy ().

Q. What computational methods predict the compound’s reactivity in nucleophilic/electrophilic environments?

• Methodology :

• Perform DFT calculations (B3LYP/6-31G**) to map frontier molecular orbitals (HOMO-LUMO gaps) and electrostatic potential surfaces ().
• Validate with experimental kinetic data (e.g., reaction rates with thiols or electrophiles) ().